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Compound of Interest

Compound Name: 4-Benzylpyridine

Cat. No.: B057826

Essential Safety and Handling Guide for 4-
Benzylpyridine

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Benzylpyridine in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and effective
management of this chemical.

Hazard Identification and Personal Protective Equipment
(PPE)

4-Benzylpyridine is classified as hazardous. It is harmful if swallowed, causes skin and
serious eye irritation, and may cause respiratory irritation.[1][2][3] Adherence to the following
PPE guidelines is mandatory to minimize exposure risks.
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Protection Type Equipment Specification Purpose

Chemical safety goggles or

eyeglasses conforming to To protect eyes from splashes
Eye/Face o
OSHA's 29 CFR 1910.133 or and irritation.
European Standard EN166.[1]
Hand Appropriate protective gloves To prevent skin contact and
an
(e.g., Nitrile rubber).[1] irritation.[1]
Wear appropriate protective ) ]
) ) To protect skin from accidental
Body clothing to prevent skin
contact.
exposure.[1]
Use only in a well-ventilated
area.[1][4][5] If ventilation is ) )
) ) To prevent inhalation of
Respiratory inadequate, use a NIOSH-

] vapors, mists, or sprays.[1]
approved respirator (e.g., N95

dust mask).

Engineering Controls: Work in a well-ventilated area.[1][4][5] Ensure that eyewash stations and
safety showers are in close proximity to the workstation.[1][3]

Operational Plan: Step-by-Step Handling and
Storage

Handling:

Avoid all contact with skin and eyes.[1]

Do not breathe in mists, vapors, or sprays.[1]

Ensure thorough washing of face, hands, and any exposed skin after handling.[1][4]

Do not eat, drink, or smoke when using this product.[4][5]

Storage:
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Store in a well-ventilated, dry place.[1][3][6]

Keep the container tightly closed.[1][3][6]

Store locked up.[1][4]

Incompatible Materials: Keep away from strong oxidizing agents and strong acids.[1]

Emergency and Disposal Procedures

First-Aid Measures:

Exposure Route First-Aid Protocol

Move the person to fresh air and keep them in a
) position comfortable for breathing.[1][3] If not
Inhalation _ . o o
breathing, provide artificial respiration.[1][2]

Seek medical attention if you feel unwell.[1]

Immediately wash the affected area with plenty

) of soap and water.[1] Remove all contaminated
Skin Contact ) L

clothing and shoes.[1][2] If skin irritation occurs,

seek medical advice.[1]

Rinse cautiously with water for several minutes.

[1][3] Remove contact lenses if present and
Eye Contact easy to do, and continue rinsing for at least 15

minutes.[1] If eye irritation persists, get medical

attention.[1]

Rinse the mouth with water.[1] Do NOT induce
Ingestion vomiting.[2] Call a POISON CENTER or doctor

if you feel unwell.[1]

Spill and Disposal Plan:

o Spills: For spills, absorb the material with an inert substance (e.g., sand, earth, or
vermiculite) and place it in a suitable, labeled container for disposal.[2][6] Ensure adequate
ventilation and wear appropriate PPE during cleanup.
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» Disposal: Dispose of the contents and container at an approved waste disposal plant.[1][3][4]
Do not flush into surface water or the sanitary sewer system.[1]

Chemical and Physical Properties

The following table summarizes key quantitative data for 4-Benzylpyridine.

Property Value

Molecular Formula C12H11N[1][7]

Molecular Weight 169.22 g/mol [7][8]
Appearance Light yellow liquid[1]

Boiling Point 287 °C /548.6 °F @ 760 mmHg[1]
Melting Point 9-11°C/48.2-51.8 °F[1]
Flash Point 115 °C /239 °F[1]

Density 1.060 - 1.061 g/mL at 25 °CJ[1]
pH 8 (saturated solution)[1]
Vapor Pressure 10 hPa @ 135 °C[1]

Vapor Density 5.8[1]

CAS Number 2116-65-6[1][7]

Visual Workflow for Safe Handling

The diagram below illustrates the logical workflow for the safe handling of 4-Benzylpyridine,
from initial preparation to final disposal.
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Post-Handling & Storage
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Caption: Workflow for the safe handling of 4-Benzylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 8. 4-Benzylpyridine | C12H11N | CID 16458 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Personal protective equipment for handling 4-
Benzylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057826#personal-protective-equipment-for-handling-
4-benzylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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